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Compound of Interest

Compound Name: 2,6-Naphthalenedisulfonyl chloride

Cat. No.: B078971 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the crystal structure analysis of 2,6-naphthalenedisulfonyl
chloride. Following a comprehensive search of publicly available crystallographic databases,

including the Cambridge Structural Database (CSD) and the Crystallography Open Database

(COD), it has been determined that the crystal structure of 2,6-naphthalenedisulfonyl
chloride has not been reported.

Consequently, this document provides a detailed overview of a closely related compound, 2-

naphthalenesulfonyl chloride, for which crystallographic data is available. It also outlines the

general experimental protocols for single-crystal X-ray diffraction and a synthetic pathway for

2,6-naphthalenedisulfonyl chloride.

Part 1: Crystallographic Data of 2-
Naphthalenesulfonyl Chloride
While the crystal structure of 2,6-naphthalenedisulfonyl chloride is unavailable, the structure

of the monosulfonylated analogue, 2-naphthalenesulfonyl chloride, provides valuable insight

into the molecular geometry and packing of naphthalenesulfonyl chlorides. The crystallographic

data for 2-naphthalenesulfonyl chloride (COD ID: 3500029) is summarized below.[1]

Table 1: Crystal Data and Structure Refinement for 2-Naphthalenesulfonyl Chloride[1]
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Parameter Value

Empirical Formula C₁₀H₇ClO₂S

Formula Weight 226.68

Temperature Not Reported

Wavelength Not Reported

Crystal System Triclinic

Space Group P-1

Unit Cell Dimensions

a (Å) 5.0373

b (Å) 8.7819

c (Å) 11.2288

α (°) 73.632

β (°) 85.635

γ (°) 82.993

Volume (Å³) 471.4

Z 2

Calculated Density (Mg/m³) 1.598

Data Collection

Diffractometer Not Reported

Radiation Source Not Reported

Refinement

R-factor 0.0329

Part 2: Experimental Protocols
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The following sections detail the generalized experimental procedures for the synthesis of 2,6-
naphthalenedisulfonyl chloride and the subsequent determination of its crystal structure by

single-crystal X-ray diffraction.

Synthesis of 2,6-Naphthalenedisulfonyl Chloride
The synthesis of 2,6-naphthalenedisulfonyl chloride can be achieved from sodium 2,6-

naphthalenedisulfonate.[2] The reaction involves the conversion of the sulfonate groups to

sulfonyl chloride groups.

Reactants

Process

Products

Sodium 2,6-naphthalenedisulfonate

Reaction at 110°C

Chlorinating Agent (e.g., PCl5, SOCl2)

2,6-Naphthalenedisulfonyl chloride

Byproducts

Click to download full resolution via product page

Synthesis of 2,6-Naphthalenedisulfonyl chloride.

Single-Crystal X-ray Diffraction Workflow
The determination of a crystal structure from a single crystal involves a series of steps, from

crystal selection to structure solution and refinement. A generalized workflow is presented

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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